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Compound of Interest

Compound Name: Lysopine

Cat. No.: B1675799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of

lysopine, a key opine involved in the interaction between Agrobacterium tumefaciens and host

plants. The document details its chemical formula and molecular weight, outlines its

biosynthetic pathway, and presents generalized experimental protocols for its extraction and

analysis.

Core Molecular Data
The fundamental molecular properties of lysopine are summarized below. This data is

essential for a range of applications, from mass spectrometry analysis to the preparation of

standardized solutions.

Property Value Source(s)

Molecular Formula C₉H₁₈N₂O₄ [1][2][3][4]

Molecular Weight 218.25 g/mol [1][2][4]

Exact Mass 218.1267 u [1]

IUPAC Name

(2S)-2-[(1R)-1-

carboxyethylamino]-6-

aminohexanoic acid

[4]
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Lysopine Biosynthesis Pathway
Lysopine is synthesized in plant cells transformed by Agrobacterium tumefaciens. The

bacterium transfers a segment of its Ti plasmid, known as T-DNA, into the plant genome. This

T-DNA carries the gene for lysopine dehydrogenase (LOD), the enzyme responsible for

lysopine synthesis. The biosynthesis is a reductive condensation reaction between L-lysine

and pyruvate.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1675799?utm_src=pdf-body
https://www.benchchem.com/product/b1675799?utm_src=pdf-body
https://www.benchchem.com/product/b1675799?utm_src=pdf-body
https://www.benchchem.com/product/b1675799?utm_src=pdf-body
https://en.wikipedia.org/wiki/D-lysopine_dehydrogenase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transformed Plant Cell

Agrobacterium tumefaciens

L-Lysine

Lysopine Dehydrogenase (LOD)
(Encoded by T-DNA)

Pyruvate

Lysopine

NADP+

NADPH

H+

T-DNA

T-DNA Transfer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Collection
(e.g., Crown Gall Tumor Tissue)

Homogenization
(e.g., in liquid nitrogen)

Extraction
(e.g., with aqueous buffer or methanol)

Clarification
(Centrifugation/Filtration)

Optional: Purification/Concentration
(e.g., Solid Phase Extraction)

Analysis
(TLC or HPLC)

Detection & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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